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Compound of Interest

Compound Name:
2-(2-aminophenyl)-N-

methylacetamide

Cat. No.: B1284525 Get Quote

For Immediate Reference: In case of a spill or exposure, evacuate the area, remove

contaminated clothing, and wash the affected skin with soap and water. For eye contact, flush

with copious amounts of water for at least 15 minutes. Seek immediate medical attention. All

waste materials must be treated as hazardous and disposed of through a licensed professional

waste disposal service.

This guide provides detailed procedures for the safe handling and disposal of 2-(2-
aminophenyl)-N-methylacetamide (CAS No. 22902-29-0), a chemical compound utilized in

laboratory research and drug development. Adherence to these protocols is crucial for ensuring

personnel safety and environmental compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
While a comprehensive hazard profile for 2-(2-aminophenyl)-N-methylacetamide is not

widely available, it is prudent to handle it as a potentially hazardous substance. Based on

information for structurally similar compounds, this chemical may cause skin, eye, and

respiratory irritation, and could be harmful if swallowed.[1] Therefore, appropriate personal

protective equipment must be worn at all times.

Required Personal Protective Equipment (PPE):
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PPE Item Specification

Eye Protection Chemical safety goggles or a face shield.[1]

Hand Protection Compatible chemical-resistant gloves.[1]

Body Protection
A laboratory coat or other protective clothing to

prevent skin contact.[1]

Respiratory Protection

In cases of significant dust generation or when

working outside of a ventilated enclosure, a

NIOSH-approved respirator is recommended.[1]

Step-by-Step Disposal Procedure
The primary and mandated method for the disposal of 2-(2-aminophenyl)-N-methylacetamide
is through a licensed and approved hazardous waste disposal facility.[1] Under no

circumstances should this chemical be disposed of down the drain or in regular trash.

Operational Disposal Plan:

Waste Identification and Segregation:

Clearly label all waste containing 2-(2-aminophenyl)-N-methylacetamide as "Hazardous

Chemical Waste."

Segregate this waste from other laboratory waste streams, especially from incompatible

materials such as strong oxidizing agents.[1][2]

Waste Collection and Storage:

Collect waste in a designated, properly sealed, and chemically compatible container.

Store the waste container in a designated and secure satellite accumulation area that is

under the control of laboratory personnel.[1]

Contacting Environmental Health and Safety (EHS):
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Once the waste container is full or ready for pickup, contact your institution's

Environmental Health and Safety (EHS) department.

Provide the EHS department with a detailed inventory of the waste container's contents.

Professional Disposal:

The EHS department will arrange for the collection and transportation of the hazardous

waste by a licensed professional waste disposal service.

The recommended method of disposal for similar compounds is incineration in a chemical

incinerator equipped with an afterburner and scrubber.

Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Secure: Immediately evacuate and restrict access to the spill area.[1]

Ventilate: Ensure the area is well-ventilated to disperse any airborne dust.[1]

Containment: Wearing appropriate PPE, carefully sweep or vacuum up the solid material,

avoiding dust generation.[1][3]

Decontamination: Clean the spill area with a suitable solvent or detergent and water. Collect

all cleaning materials for disposal as hazardous waste.[1]

Reporting: Report the spill to the laboratory supervisor and follow all institutional reporting

procedures.[1]
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Disposal Workflow for 2-(2-aminophenyl)-N-methylacetamide
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Caption: Disposal workflow for 2-(2-aminophenyl)-N-methylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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